Cas no 1785335-48-9 (2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine)

• Product Name: 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine
• CAS No: 1785335-48-9
• MF: C₉H₁₂F₂N₂S
• MW: 218.266787528992
• CID: 5700273
• PubChem ID: 105472570
• Update Time: 2025-05-26

2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1785335-48-9
• 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine
• EN300-742099
• 2-Benzothiazoleethanamine, 6,6-difluoro-4,5,6,7-tetrahydro-

• Inchi： 1S/C9H12F2N2S/c10-9(11)3-1-6-7(5-9)14-8(13-6)2-4-12/h1-5,12H2
• InChI Key： PPQPTANTGSZXHA-UHFFFAOYSA-N
• SMILES： S1C(CCN)=NC2=C1CC(CC2)(F)F

Computed Properties

• Exact Mass: 218.06892589g/mol
• Monoisotopic Mass: 218.06892589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 317.9±42.0 °C(Predicted)
• pka: 8.83±0.10(Predicted)

Additional information on 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine

Recent Advances in the Study of 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine (CAS: 1785335-48-9)

The compound 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine (CAS: 1785335-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole core and difluoro substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1785335-48-9. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that improves scalability and purity. The researchers utilized a novel catalytic system to achieve the difluoro substitution, which is critical for the compound's bioactivity. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Pharmacological investigations have revealed that 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine exhibits potent activity as a modulator of certain neurotransmitter receptors. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A recent in vivo study highlighted its ability to cross the blood-brain barrier effectively, a property that enhances its therapeutic utility.

In addition to its neurological effects, this compound has also been explored for its anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1785335-48-9 inhibits key inflammatory pathways by targeting specific kinases. Another study in Cancer Research identified its role in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. However, the current body of work provides a strong foundation for further exploration, and ongoing studies are expected to yield more insights into its clinical potential.

In conclusion, 1785335-48-9 represents a compelling candidate for drug development, with its unique chemical structure and broad pharmacological activities. Continued research into its mechanisms and applications will be crucial in unlocking its full therapeutic potential. The scientific community remains optimistic about its prospects, and further updates are anticipated as more data becomes available.